Cas no 922698-26-8 (1-(4-chlorophenyl)-3-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea
• CAS No: 922698-26-8
• MF: C₁₈H₁₇ClN₄O₃S₂
• MW: 436.935580015183
• CID: 5496848
• Update Time: 2025-10-31

1-(4-chlorophenyl)-3-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-chlorophenyl)-N'-[5-[[(3,5-dimethoxyphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-
• 1-(4-chlorophenyl)-3-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C18H17ClN4O3S2/c1-25-14-7-11(8-15(9-14)26-2)10-27-18-23-22-17(28-18)21-16(24)20-13-5-3-12(19)4-6-13/h3-9H,10H2,1-2H3,(H2,20,21,22,24)
• InChI Key： GCPSQJCUUWBDSB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1=NN=C(SCC2=CC(OC)=CC(OC)=C2)S1)=O

Additional information on 1-(4-chlorophenyl)-3-(5-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

1-(4-Chlorophenyl)-3-(5-{(3,5-Dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea: A Comprehensive Overview

1-(4-Chlorophenyl)-3-(5-{(3,5-Dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea is a complex organic compound with the CAS registry number 922698-26-8. This compound belongs to the class of ureas and features a unique combination of functional groups, including a thiadiazole ring and a methylsulfanyl group. The presence of these functional groups contributes to its potential applications in various fields, particularly in pharmacology and material science.

The molecular structure of this compound is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The thiadiazole ring is further substituted with a methylsulfanyl group at the 5-position. This substitution pattern enhances the compound's stability and reactivity under specific conditions. Additionally, the 4-chlorophenyl group attached to the urea moiety introduces electronic effects that can influence the compound's interactions with biological systems.

Recent studies have highlighted the potential of 1-(4-Chlorophenyl)-3-(5-{(3,5-Dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vitro assays have demonstrated moderate cytotoxicity against certain cancer cell lines, indicating its potential role in anticancer therapy.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of dimethoxyphenyl groups in the synthesis introduces steric hindrance and electronic effects that can be fine-tuned to optimize the compound's pharmacokinetic properties. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound, reducing production costs and improving scalability.

From an analytical perspective, 1-(4-Chlorophenyl)-3-(5-{(3,5-Dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions. Additionally, X-ray crystallography has been employed to determine its crystal structure, revealing a highly ordered lattice arrangement that contributes to its physical stability.

In terms of applications, this compound has shown promise in the development of novel materials for electronic devices. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers are currently investigating its charge transport properties under different conditions to assess its suitability for high-performance electronic applications.

Moreover, the environmental impact of 1-(4-Chlorophenyl)-3-(5-{(3,5-Dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea has been evaluated through biodegradation studies. Results indicate that under aerobic conditions, the compound undergoes gradual degradation by microbial action. This suggests that it may not pose significant long-term risks to aquatic ecosystems when properly managed.

In conclusion,1-(4-Chlorophenyl)-3-(5-{(3,5-Dimethoxyphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research in pharmacology and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses,922698-26-8 stands out as a promising molecule with significant scientific and commercial value.